Cas no 17696-64-9 (sec-Butyl Chloroacetate)

• Product Name: sec-Butyl Chloroacetate
• CAS No: 17696-64-9
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 182375
• PubChem ID: 275609
• Update Time: 2025-07-28

sec-Butyl Chloroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,1-methylpropyl ester
• butan-2-yl 2-chloroacetate
• Chloroacetic acid, 2-butyl ester
• Sec butyl chloroacetate
• SCHEMBL9517691
• EC 691-865-9
• DTXSID80298322
• NSC122557
• Sec-butyl chloroacetate
• chloro-acetic acid sec-butyl ester
• chloro-acetic acid s-butyl ester
• AKOS006387747
• NS00006215
• MCUHSYTVMNEJFT-UHFFFAOYSA-N
• Acetic acid, chloro-, 1-methylpropyl ester
• NSC 122557
• NSC-122557
• 17696-64-9
• Sec-butyl chloroacetate #
• sec-Butyl Chloroacetate

• Inchi： 1S/C6H11ClO2/c1-3-5(2)9-6(8)4-7/h5H,3-4H2,1-2H3
• InChI Key： MCUHSYTVMNEJFT-UHFFFAOYSA-N
• SMILES： ClCC(=O)OC(C)CC

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0600
• Boiling Point: 207.14°C (rough estimate)
• Refractive Index: 1.4251 (estimate)
• PSA: 26.3
• LogP: 1.56690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives